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Compound of Interest

Compound Name: 2944

Cat. No.: B611919

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
2944, also known as Ulixacaltamide (CAS Number: 1199236-64-0). Adherence to these
procedures is critical for maintaining laboratory safety, ensuring regulatory compliance, and
protecting the environment. Z944 is an inhibitor of T-type calcium channels and is intended for
research use only.[1]

Immediate Safety and Handling Precautions

While the Safety Data Sheet (SDS) for Z944 indicates no special handling measures are
required and that the product is generally not irritating to the skin, it is imperative to follow
standard laboratory safety protocols.[2]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling Z944.

o Ventilation: Handle the compound in a well-ventilated area to minimize the potential for
inhalation.

o Spill Management: In the event of a spill, avoid generating dust. Mechanically pick up the
spilled solid and place it in a designated, sealed container for disposal.

Quantitative Data from Safety Data Sheet
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The available Safety Data Sheet (SDS) provides limited quantitative data regarding the specific
hazards of Z944. The information is summarized below.

Property Data Summary
Acute Toxicity No data available
Skin Corrosion/Irritation Generally does not irritate the skin.[2]
Eye Damage/Irritation No data available
Respiratory/Skin Sensitization No data available

Step-by-Step Disposal Protocol

The disposal of 2944 must be conducted in accordance with all applicable federal, state, and
local environmental regulations.[2] The following protocol provides a general guideline for the
proper disposal of Z944 and its contaminated materials.

» Waste Identification and Segregation:
o Treat all unused or expired 2944, whether in solid form or in solution, as chemical waste.

o Segregate 2944 waste from other laboratory waste streams to prevent unintentional
chemical reactions.

o Container Management:

o Use only approved, properly labeled hazardous waste containers. The container should be
made of a compatible material (e.g., high-density polyethylene) and have a secure, tight-
fitting lid.

o Label the container clearly with "Hazardous Waste," the full chemical name "Z944
(Ulixacaltamide)," and the CAS number "1199236-64-0." Include any relevant hazard
warnings.

e Collection of 2944 Waste:
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o Solid Waste: Carefully transfer any unused or expired solid Z944 into the designated
hazardous waste container.

o Liquid Waste: For solutions containing Z944, collect the liquid waste in a separate, labeled
hazardous liquid waste container. If Z944 is dissolved in a solvent, the solvent's hazards
must also be considered in the disposal plan.

o Contaminated Labware:

» Sharps: Needles, syringes, and broken glass contaminated with Z944 must be placed in
a designated sharps container for hazardous materials.

= Non-Sharps: Pipette tips, tubes, and other disposable labware that have come into
contact with 2944 should be collected in the solid hazardous waste container.

» Reusable Glassware: Decontaminate reusable glassware by rinsing with an appropriate
solvent (e.g., ethanol or methanol). Collect the rinsate as hazardous liquid waste. After
decontamination, the glassware can be washed according to standard laboratory
procedures.

o Storage of Z944 Waste:

o Store hazardous waste containers in a designated, secure area away from general lab
traffic.

o Ensure the storage area is well-ventilated and has secondary containment to prevent
spills.

o Keep containers tightly closed when not in use.
» Final Disposal:

o Arrange for the pickup and disposal of Z944 waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o For smaller quantities, the SDS suggests that disposal with household waste may be an
option, but this should be verified with and is superseded by your institution's policies and
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local regulations.[2] In a professional laboratory setting, this is generally not the preferred

method.

Experimental Protocols

Currently, there are no publicly available, peer-reviewed experimental protocols for the specific
chemical deactivation or neutralization of Z944 for disposal purposes. The recommended
procedure is incineration by a licensed hazardous waste management company.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of Z944.
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7944 Disposal Decision Workflow
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Caption: A flowchart outlining the decision-making process for the segregation and disposal of
different forms of Z944 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

